Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Paxilline Lifespan Extension in C. elegans: Key
Findings

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Paxilline

CAS No.: 57186-25-1

Cat. No.: S606745

Effect on Motor Key

) Effect on ] o Critical Finding on
Intervention Type . Aging Mechanistic L.
Lifespan Timing
(Healthspan) Target
Pharmacological Extended Slowed age- SLO-1 BK Effective only when
(Paxilline) [1][2] dependent channel [3] [1] administered in mid-
decline [1] [2] [4] adulthood (day 5-7), not in

young worms [1] [5]

Genetic (slo-1 null  Extended Slowed age- SLO-1 BK Confirmed that loss of
mutation) [1] dependent channel [1] SLO-1 function is
decline [1] beneficial

Mechanism of Action and Experimental Validation

Paxilline exerts its effects by specifically targeting and inhibiting the SLO-1 channel, a conserved BK

potassium channel that dampens neuronal excitability.

e Primary Target: SLO-1, the C. elegans ortholog of the BK (Big Potassium) channel [3] [1] [4].
¢ Physiological Role: SLO-1 acts in motor neurons to repress synaptic transmission at neuromuscular
junctions (NMJs). It dampens neuronal excitability and reduces synaptic release from motor neurons
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to muscle tissue [1] [2].

e Proposed Mechanism of Lifespan Extension: With age, this dampening activity may contribute to
motor decline. By inhibiting SLO-1, paxilline disinhibits the nervous system, leading to increased
synaptic transmission at NMJs. This improved neuronal communication slows the rate of age-
dependent motor activity decline and, surprisingly, extends lifespan [1] [5]. The lifespan extension
from SLO-1 inhibition is dependent on the FOXO/DAF-16 transcription factor, a key player in
conserved longevity pathways [4].

The following diagram illustrates this signaling pathway and the role of paxilline.
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Key Experimental Evidence and Protocols

The validation of paxilline is supported by rigorous genetic and pharmacological experiments.

o Key Experimental Model: Wild-type C. elegans (N2 strain) and s/o-1 null mutant strains were used

[1].
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¢ Critical Control: The lifespan-extending effects of paxilline were abolished in slo-1 mutant worms,

proving that its action is specifically dependent on the SLO-1 channel [1].

A summary of the key methodological approaches is provided below.

Experiment . .
. Core Protocol Description Key Outcome & Validation
Lifespan Worms were grown on standard NGM Paxilline treatment starting in mid-
Analysis agar plates seeded with E. coli OP50 adulthood (day 5-7) consistently
bacteria. Paxilline was mixed into the agar  extended median lifespan compared to
medium. Lifespan assays began at the L4  vehicle-control treated worms [1].
larval stage or at specified adult days.
Worms were scored as dead when they
no longer responded to touch [1] [6].
Motor Locomotion (movement speed) was Paxilline-treated worms maintained a
Function quantified by tracking body bends per higher motor activity in mid-to-late life
Assay minute or by using automated imaging compared to controls, indicating a
systems to measure movement speed slower rate of motor aging [1] [2].
over the worms' adult life [1].
Genetic Transgenic worms expressing the slo-1 Expression of slo-1 specifically in
Rescue & gene under cell-specific promoters (e.g., motor neurons (but not in muscle or
Tissue- motor neuron-specific) were generated in sensory neurons) reversed the long-
Specificity a slo-1 mutant background. These worms lived and slow-aging phenotypes of slo-
were then subjected to lifespan and motor 1 mutants. This confirmed that SLO-1
assays [1]. acts in the motor nervous system to
regulate aging [1].
Temporal RNA. to knock down slo-1 or paxilline Intervention was only effective when
(Timing) treatment was initiated at different time started in mid-adulthood (day 5 or 7),
Analysis points in adulthood (e.g., day 1, 3, 5, or 7).  demonstrating that the beneficial role of

Lifespan and motor function were then
monitored [1] [5].

SLO-1 inhibition is age-dependent [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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